Cas no 63190-72-7 (2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one)
63190-72-7 structure
Product Name:2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
CAS No:63190-72-7
MF:C11H17N3O
MW:207.272182226181
CID:2789960
PubChem ID:13706394
Update Time:2025-04-21
2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one Chemical and Physical Properties
Names and Identifiers
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- DTXSID20547240
- 2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one
- SCHEMBL10362536
- DTXCID00498024
- 63190-72-7
-
- Inchi: 1S/C11H17N3O/c1-5-6-9(10(15)11(2,3)4)14-8-12-7-13-14/h5,7-9H,1,6H2,2-4H3
- InChI Key: GTQIEBABPPYGST-UHFFFAOYSA-N
- SMILES: O=C(C(CC=C)N1C=NC=N1)C(C)(C)C
Computed Properties
- Exact Mass: 207.137162174Da
- Monoisotopic Mass: 207.137162174Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 47.8Ų
2,2-Dimethyl-4-(1H-1,2,4-triazol-1-yl)hept-6-en-3-one Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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